3-(4-fluorophenyl)-2-methyl-7-(2-pyridinyl)pyrazolo[1,5-a]pyrimidine

• IUPAC Name: 3-(4-fluorophenyl)-2-methyl-7-pyridin-2-ylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C18H13FN4/c1-12-17(13-5-7-14(19)8-6-13)18-21-11-9-16(23(18)22-12)15-4-2-3-10-20-15/h2-11H,1H3
• InChI Key: HCZXXOYRLRGYAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=CC=NC2=C1C3=CC=C(C=C3)F)C4=CC=CC=N4
• Molecular Formula: C18H13FN4
• Molecular Weight: 304.3 g/mol

Description

The compound “3-(4-fluorophenyl)-2-methyl-7-(2-pyridinyl)pyrazolo[1,5-a]pyrimidine” belongs to a family of pyrazolo[1,5-a]pyrimidines. These compounds are known for their optical applications due to their tunable photophysical properties. They have been identified as strategic compounds for optical applications due to several key characteristics such as their simpler and greener synthetic methodology.

Synthesis Analysis

The synthesis of pyrazolo[1,5-a]pyrimidines involves a set of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds. The synthesis process involves the design of these compounds as novel CDK2 targeting compounds.

Molecular Structure Analysis

The molecular structure of these compounds is characterized by the presence of electron-donating groups (EDGs) at position 7 on the fused ring which improve both the absorption and emission behaviors. The electronic structure analysis based on DFT and TD-DFT calculations revealed that EDGs at position 7 on the fused ring favor large absorption/emission intensities as a result of the ICT to/from this ring.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds involve a nucleophilic attack of the pyrazolic nitrogen to the residual carbonyl group, where the subsequent loss of a water molecule leads to the final products.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds are characterized by their tunable photophysical properties. They display good solid-state emission intensities. The dipole moment changes in these compounds were calculated to be significant.

Mechanism of Action

The mechanism of action of these compounds involves their role as CDK2 inhibitors. They have been found to significantly inhibit the growth of certain cell lines. Enzymatic inhibitory activity against CDK2/cyclin A2 was achieved for the most potent anti-proliferative compounds.

Future Directions

The future directions in the research of these compounds involve further exploration of their potential applications. Their properties and stability found are comparable to commercial probes such as coumarin-153, prodan and rhodamine 6G. This suggests that they could be used in a variety of applications, including as fluorophores for studying the dynamics of intracellular processes, chemosensors, and the progress of organic materials.